6-chloro-4-N-[[4-(trifluoromethyl)pyridin-3-yl]methyl]pyrimidine-2,4,5-triamine

• IUPAC Name: 6-chloro-4-N-[[4-(trifluoromethyl)pyridin-3-yl]methyl]pyrimidine-2,4,5-triamine
• InChI: InChI=1S/C11H10ClF3N6/c12-8-7(16)9(21-10(17)20-8)19-4-5-3-18-2-1-6(5)11(13,14)15/h1-3H,4,16H2,(H3,17,19,20,21)
• InChI Key: AWZQGKFZDGUVGL-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1C(F)(F)F)CNC2=C(C(=NC(=N2)N)Cl)N
• Molecular Formula: C11H10ClF3N6
• Molecular Weight: 318.68 g/mol

Description

6-chloro-4-N-[[4-(trifluoromethyl)pyridin-3-yl]methyl]pyrimidine-2,4,5-triamine is a chemical compound that has gained significant attention in the field of scientific research. This compound is a potent inhibitor of several enzymes and has been extensively studied for its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 6-chloro-4-N-[[4-(trifluoromethyl)pyridin-3-yl]methyl]pyrimidine-2,4,5-triamine involves the inhibition of specific enzymes. The compound binds to the active site of the enzyme and prevents its activity, leading to a decrease in the production of the enzyme's substrate. This results in a downstream effect on the signaling pathways that are regulated by the enzyme, leading to a therapeutic effect.
Biochemical and physiological effects:
The biochemical and physiological effects of 6-chloro-4-N-[[4-(trifluoromethyl)pyridin-3-yl]methyl]pyrimidine-2,4,5-triamine depend on the specific enzyme that is inhibited. For example, inhibition of protein kinases can lead to a decrease in cell proliferation and an increase in apoptosis, while inhibition of phosphodiesterases can lead to an increase in cyclic nucleotide levels, resulting in vasodilation and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 6-chloro-4-N-[[4-(trifluoromethyl)pyridin-3-yl]methyl]pyrimidine-2,4,5-triamine in lab experiments is its potency and specificity. The compound has been shown to be a potent inhibitor of several enzymes, making it a valuable tool for studying their functions. However, one of the limitations of using this compound is its potential toxicity. Careful consideration must be given to the concentration used and the duration of exposure to ensure that the results obtained are not affected by toxicity.

Future Directions

There are several future directions for the research on 6-chloro-4-N-[[4-(trifluoromethyl)pyridin-3-yl]methyl]pyrimidine-2,4,5-triamine. One of the areas of interest is the development of new drugs based on this compound for the treatment of various diseases. Another potential direction is the study of the compound's effects on specific signaling pathways and the development of new therapeutic strategies based on these findings. Additionally, further research is needed to explore the potential toxicity of this compound and to develop methods for mitigating its effects.

Synthesis Methods

The synthesis of 6-chloro-4-N-[[4-(trifluoromethyl)pyridin-3-yl]methyl]pyrimidine-2,4,5-triamine involves the reaction of 4-(trifluoromethyl)pyridine-3-carboxaldehyde with 6-chloro-2,4,5-triaminopyrimidine in the presence of a suitable catalyst. The reaction is carried out under controlled conditions, and the product is obtained in high yield and purity.

Scientific Research Applications

The compound 6-chloro-4-N-[[4-(trifluoromethyl)pyridin-3-yl]methyl]pyrimidine-2,4,5-triamine has been extensively studied for its potential applications in various fields of research. It has been found to be a potent inhibitor of several enzymes, including protein kinases, phosphodiesterases, and tyrosine kinases. This makes it a promising candidate for the development of new drugs for the treatment of various diseases, including cancer, inflammatory disorders, and neurological disorders.